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Cat. No.: B138493 Get Quote

Principle of Fluorogenic Cellulase Assays
Fluorogenic cellulase substrates are non-fluorescent molecules that, upon enzymatic cleavage

by cellulase, release a fluorescent compound. The rate of fluorescence increase is directly

proportional to the cellulase activity, allowing for highly sensitive and continuous monitoring of

the enzymatic reaction. This principle is particularly advantageous for high-throughput

screening and detailed kinetic studies.
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General Mechanism of Fluorogenic Cellulase Substrates
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Experimental Workflow for Fluorogenic Cellulase Assay

Prepare Reagents
(Buffer, Substrate, Enzyme)

Dispense Substrate into
96-well Microplate

Add Enzyme to Initiate Reaction
(and Buffer for Control)

Incubate at Optimal Temperature

Measure Fluorescence
(Kinetic Read)

Data Analysis
(Calculate Reaction Rate)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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